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Compound of Interest

Compound Name: Basic Brown 4

Cat. No.: B12351271

An In-depth Technical Guide to the Chemical Profile of Basic Brown 4 (C.1. 21010)

Abstract

Basic Brown 4, also known under the common names Bismarck Brown R and C.I. 21010, is a
prominent member of the diazo class of synthetic dyes.[1][2] Structurally, it is characterized by
two azo groups (—N=N-) that connect substituted toluene and benzene rings, forming a
complex cationic chromophore. This guide provides a comprehensive technical examination of
the chemical structure of Basic Brown 4, its physicochemical properties, synthesis pathway,
and key applications. We will delve into the structural basis for its dyeing capabilities, outline a
standard protocol for its use in biological staining, and provide essential safety and handling
information. This document is intended to serve as a detailed resource for professionals
requiring a deep understanding of this versatile chemical compound.

Chemical Identification and Nomenclature

Accurate identification is critical in scientific applications. Basic Brown 4 is known by
numerous synonyms, and multiple CAS Registry Numbers may be encountered, often referring
to the dihydrochloride salt or mixtures.[3][4] The compound's core identity is defined by its
Colour Index (C.I.) number, 21010.[2][5][6]
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Identifier Value Source

4-[[3-[(2,4-diamino-5-
methylphenyl)diazenyl]-4-

IUPAC Name methylphenyl]diazenyl]-6- PubChem|[3]
methylbenzene-1,3-

diamine;dihydrochloride

Bismarck Brown R, Basic
Common Names Brown RC, Vesuvine, [2][3][4]

Manchester Brown

C.l. Number 21010 [2][5][6]

) 5421-66-9 (dihydrochloride),
CAS Registry Numbers 3141171
8005-78-5, 104744-50-5

C21H26ClI2Ns (dihydrochloride
Molecular Formula ) [31[71[8]
sa

) 461.4 g/mol (dihydrochloride
Molecular Weight N [71[8]
sa

CC1=C(C=C(C=C1)N=NC2=C
SMILES (C=C(C(=C2)C)N)N)N=NC3=C  PubChem[3]
(C=C(C(=C3)C)N)N.CI.CI

WLKAMFOFXYCYDK-
InChlKey PubChem][3]
UHFFFAOYSA-N

Core Chemical Structure and Properties
Structural Elucidation

Basic Brown 4 is a disazo (or bis-azo) dye, meaning it contains two azo linkages.[1][4] The
core scaffold is derived from 4-methyl-1,3-phenylenediamine (2,4-toluenediamine). The
structure's cationic nature, which is fundamental to its classification as a "basic" dye, arises
from the protonation of its multiple amine functional groups in acidic to neutral solutions. This
positive charge facilitates strong electrostatic interactions with anionic substrates such as the
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phosphate backbone of DNA, acidic mucins in tissues, and the surfaces of cellulose, wool, and
silk fibers.

The chromophore—the part of the molecule responsible for absorbing light and thus producing
color—is the extensive conjugated system of pi electrons spanning the aromatic rings and the
azo bridges. The methyl and amino substituents on the rings act as auxochromes, modifying
the wavelength of absorbed light and deepening the color to the characteristic reddish-brown.

Caption: 2D Chemical Structure of Basic Brown 4 (Free Base).

Physicochemical Properties

The physical properties of Basic Brown 4 dictate its handling, storage, and application
methods. It is typically supplied as a reddish-brown powder with good solubility in water and
ethanol, a key requirement for preparing staining and dyeing solutions.[2][4][9]

Property Value Source(s)

) Reddish-brown to brown
Physical Appearance [2][4]
powder

Soluble in water and ethanol;

. slightly soluble in acetone;
Solubility _ , [4][51[°]
insoluble in benzene and

xylene.
Melting Point 230°C (Decomposes) [10]
Chemical Class Disazo Dye [1][4]
Light Fastness 1 (Poor) [41[°]

N Stable in neutral to slightly
pH Stability o ] [2][10]
acidic solutions.

Synthesis and Manufacturing
Reaction Mechanism
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Basic Brown 4 is synthesized via a classic azo coupling reaction.[1][11] The process begins
with the tetrazotization of a diamine precursor, 2,4-toluenediamine. This involves reacting two
molar equivalents of the diamine with nitrous acid (generated in situ from sodium nitrite and a
strong acid like HCI) under cold conditions to form a bis-diazonium salt. This intermediate is
highly reactive.

Subsequently, the bis-diazonium salt is coupled with two additional molar equivalents of 2,4-
toluenediamine. The coupling reaction is an electrophilic aromatic substitution, where the
diazonium ion acts as the electrophile, attacking the electron-rich aromatic ring of the second
diamine molecule, typically at the position para to an activating amino group. The result is the
formation of the two azo linkages that define the final dye molecule.

Caption: Synthetic workflow for Basic Brown 4.

Applications in Research and Industry

The dual characteristics of being colored and cationic make Basic Brown 4 useful in diverse
fields.

Histological and Biological Staining

In histology and cytology, Basic Brown 4 (as Bismarck Brown R) is valued for its ability to stain
anionic tissue components. It is a classic stain for:

e Acid mucins: Stains these glycoproteins a distinct yellow or brown color.[12][13]
e Mast cell granules: The heparin-rich granules of mast cells stain intensely brown.[12]

o Cartilage: Can be used to highlight cartilage within bone specimens.[13] It can be used on
live cells and is a component of the Papanicolaou stain (PAP stain) used in cytology.[12][13]

Industrial Dyeing

Basic Brown 4 is widely used in industry for coloring various materials.[10] Its cationic nature
gives it a high affinity for substrates with anionic surfaces. Key industrial applications include:

o Textiles: Dyeing of wool, silk, and acrylic fibers.[4][10][14]
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» Paper: Coloring paper and jute products.[2][4][14]
o Leather: Used extensively in leather dyeing.[2][4][5]

e Inks: Employed in the manufacturing of printing inks.[14]

Experimental Protocol: Mast Cell Staining in
Paraffin Sections

This protocol provides a validated methodology for the visualization of mast cells in formalin-
fixed, paraffin-embedded tissue sections. The principle relies on the electrostatic binding of the
cationic Basic Brown 4 dye to the anionic heparin sulfate within mast cell granules.

I. Materials and Reagents

e Basic Brown 4 Staining Solution:

[¢]

Basic Brown 4 (C.I. 21010): 0.5¢g

Distilled Water: 100 mL

o

Glacial Acetic Acid: 0.5 mL

o

o

Preparation: Dissolve dye in water, filter, then add acid. Stable for 6 months.
o Xylene or xylene substitute

« Ethanol (100%, 95%, 70%)

« Distilled water

¢ Mounting medium (e.g., resinous)

Il. Step-by-Step Methodology

» Deparaffinization and Rehydration: a. Immerse slides in Xylene: 2 changes, 5 minutes each.
b. Transfer to 100% Ethanol: 2 changes, 3 minutes each. c. Transfer to 95% Ethanol: 1
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change, 3 minutes. d. Transfer to 70% Ethanol: 1 change, 3 minutes. e. Rinse thoroughly in
running tap water, then place in distilled water.

e Staining: a. Place slides in the Basic Brown 4 staining solution. b. Incubate for 5-10
minutes. c. Causality Note: The incubation time may need optimization. Insufficient time
leads to weak staining, while excessive time can cause high background noise.

 Differentiation and Dehydration: a. Briefly rinse slides in distilled water to remove excess
stain. b. Differentiate with 70% Ethanol for 30-60 seconds, checking microscopically. Mast
cells should remain bright reddish-brown while the background becomes lighter. c.
Dehydrate quickly through 95% Ethanol (1 minute) and 100% Ethanol (2 changes, 2 minutes
each). d. Trustworthiness Check: Proper differentiation is key. Over-differentiation will de-
stain the target cells, while under-differentiation will obscure them with background color.

o Clearing and Mounting: a. Clear in Xylene or substitute: 2 changes, 3 minutes each. b. Apply
a coverslip using a permanent mounting medium.

[ll. Expected Results

e Mast Cell Granules: Reddish-brown
e Nuclei: Pale brown or unstained

e Background: Yellowish to light brown

Safety, Toxicology, and Handling

As with any laboratory chemical, proper handling of Basic Brown 4 is essential. The primary
hazards are associated with ingestion and irritation.[8][15]
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Hazard Category

Description

Precautionary Measures

Harmful if swallowed. May

Do not ingest. Wash hands

thoroughly after handling. If

Acute Toxicity cause gastrointestinal irritation. _ ,
swallowed, seek immediate
1] medical attention.[15]
Wear appropriate Personal
Protective Equipment (PPE):
May cause irritation to eyes, safety goggles, gloves, and a
Irritation skin, and the respiratory tract. lab coat. Use in a well-

[8115]

ventilated area or with a fume
hood. Avoid generating dust.[8]
[15]

Chemical Stability

Stable under normal

conditions.[15]

Avoid excess heat and strong

oxidizing agents.[15]

Disposal

Dispose of in accordance with
local, state, and federal
hazardous waste regulations.
Do not release into sewer

systems.[8]

Mutagenicity data has been reported for this compound, and it should be handled with the

appropriate caution for a substance with possible risks of irreversible effects.[15]

Conclusion

Basic Brown 4 is a historically significant and commercially important disazo dye. Its chemical
structure, centered on a conjugated system of azo-linked toluenediamine derivatives, is directly
responsible for its reddish-brown color and its utility as a cationic dye. This structure facilitates
strong binding to anionic substrates, a principle that underpins its widespread use in both
industrial dyeing of textiles and paper and in the specific, high-contrast staining of biological
components like mast cell granules in histology. A thorough understanding of its chemical
properties, synthesis, and safe handling procedures is paramount for its effective and
responsible application in scientific and industrial settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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